Cas no 761440-78-2 (2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline)
761440-78-2 structure
Product Name:2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline
CAS No:761440-78-2
MF:C16H25N3O
MW:275.38920378685
CID:2141122
PubChem ID:57416146
Update Time:2025-04-21
2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline
- 2-methoxy-4-(4-pyrrolidin-1-ylpiperidin-1-yl)aniline
- 2-methoxy-4-(4-pyrrolidin-1-yl-piperidin-1-yl)-phenylamine
- 2-Methoxy-4-(4-(pyrrolidin-1-yl)piperidin-1-yl)aniline
- SCHEMBL520836
- HCHALWUUMIGDGM-UHFFFAOYSA-N
- DB-293219
- 761440-78-2
- DTXSID40725826
- CS-0253926
- 2-Methoxy-4-[4-(pyrrolidin-1-yl)piperidin-1-yl]aniline
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- Inchi: 1S/C16H25N3O/c1-20-16-12-14(4-5-15(16)17)19-10-6-13(7-11-19)18-8-2-3-9-18/h4-5,12-13H,2-3,6-11,17H2,1H3
- InChI Key: HCHALWUUMIGDGM-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)N1CCC(CC1)N1CCCC1)N
Computed Properties
- Exact Mass: 275.199762429Da
- Monoisotopic Mass: 275.199762429Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.7Ų
2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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